N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is a chemical compound that belongs to the class of furan derivatives. It is commonly referred to as MNK1/2 inhibitor and is used in scientific research to study the mechanism of action and physiological effects of MNK1/2 signaling pathways.
Mechanism of Action
N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide works by inhibiting the activity of MNK1/2 kinases. MNK1/2 kinases are involved in the phosphorylation of eukaryotic initiation factor 4E (eIF4E), which is required for the translation of mRNA into protein. Inhibition of MNK1/2 kinases by N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide leads to a decrease in eIF4E phosphorylation and a subsequent decrease in protein synthesis.
Biochemical and Physiological Effects:
N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to have several biochemical and physiological effects. Inhibition of MNK1/2 kinases by N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide leads to a decrease in the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also leads to a decrease in the proliferation and survival of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide in lab experiments is its specificity for MNK1/2 kinases. This allows for the selective inhibition of MNK1/2 signaling pathways without affecting other cellular processes. One limitation of using N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is its potential toxicity. Careful dosage and administration are required to avoid adverse effects.
Future Directions
Include the development of more potent and selective MNK1/2 inhibitors, the identification of new therapeutic targets in the MNK1/2 signaling pathways, and the exploration of the potential therapeutic applications of MNK1/2 inhibitors in the treatment of cancer and inflammatory diseases.
Conclusion:
In conclusion, N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is a chemical compound that is commonly used in scientific research to study the MNK1/2 signaling pathways. Its specificity for MNK1/2 kinases allows for the selective inhibition of MNK1/2 signaling pathways without affecting other cellular processes. The potential therapeutic applications of MNK1/2 inhibitors in the treatment of cancer and inflammatory diseases make N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide an important tool in scientific research.
Synthesis Methods
The synthesis of N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide involves the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride to form 4-methoxy-3-nitrobenzoyl chloride. The resulting compound is then reacted with 4-aminothiophenol to form N-(4-methoxy-3-nitrobenzoyl)-4-aminothiophenol. The final step involves the reaction of N-(4-methoxy-3-nitrobenzoyl)-4-aminothiophenol with furan-2-carboxylic acid to form N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide.
Scientific Research Applications
N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is commonly used in scientific research to study the MNK1/2 signaling pathways. These pathways are involved in the regulation of cellular processes such as protein synthesis, cell proliferation, and cell survival. MNK1/2 inhibitors such as N-[4-methoxy-3-({[(2-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide have been shown to have potential therapeutic applications in the treatment of cancer and inflammatory diseases.
properties
IUPAC Name |
N-[4-methoxy-3-[(2-nitrobenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O6S/c1-29-16-9-8-12(21-19(26)17-7-4-10-30-17)11-14(16)22-20(31)23-18(25)13-5-2-3-6-15(13)24(27)28/h2-11H,1H3,(H,21,26)(H2,22,23,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUGPIUBKWWYHDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=S)NC(=O)C3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.